Cas no 99902-85-9 (2-(3,4-dichlorophenoxy)benzonitrile)
99902-85-9 structure
Product Name:2-(3,4-dichlorophenoxy)benzonitrile
CAS No:99902-85-9
MF:C13H7Cl2NO
MW:264.106781244278
CID:1992929
PubChem ID:514863
Update Time:2025-04-21
2-(3,4-dichlorophenoxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-dichlorophenoxy)benzonitrile
- benzonitrile, 2-(3,4-dichlorophenoxy)-
- DTXSID60244327
- 99902-85-9
- SCHEMBL9121316
- AKOS009047297
- CHEMBL139498
- RUHGJWKIGJKQEW-UHFFFAOYSA-N
-
- Inchi: 1S/C13H7Cl2NO/c14-11-6-5-10(7-12(11)15)17-13-4-2-1-3-9(13)8-16/h1-7H
- InChI Key: RUHGJWKIGJKQEW-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)OC1C=CC=CC=1C#N)Cl
Computed Properties
- Exact Mass: 262.99
- Monoisotopic Mass: 262.99
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 1.4
- Boiling Point: 374.3°C at 760 mmHg
- Flash Point: 180.2°C
- Refractive Index: 1.633
2-(3,4-dichlorophenoxy)benzonitrile Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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